lithium 5-(methoxymethyl)pyridine-2-carboxylate
Description
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium 5-(methoxymethyl)pyridine-2-carboxylate involves the reaction of 5-(methoxymethyl)pyridine-2-carboxylic acid with lithium hydroxide.", "Starting Materials": [ "5-(methoxymethyl)pyridine-2-carboxylic acid", "Lithium hydroxide" ], "Reaction": [ "Dissolve 5-(methoxymethyl)pyridine-2-carboxylic acid in a suitable solvent such as dichloromethane or ethanol.", "Add lithium hydroxide to the solution and stir for several hours at room temperature.", "Filter the resulting mixture to remove any solids.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization from a suitable solvent such as ethanol or water.", "Dry the purified product under vacuum to obtain lithium 5-(methoxymethyl)pyridine-2-carboxylate as a white solid." ] } | |
CAS RN |
2408975-23-3 |
Molecular Formula |
C8H8LiNO3 |
Molecular Weight |
173.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
